Cas no 1171026-99-5 (2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide
• CAS No: 1171026-99-5
• MF: C₂₀H₁₇FN₄O₂S
• MW: 396.437986135483
• CID: 6220457
• PubChem ID: 27378418
• Update Time: 2025-06-15

2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide
• AKOS024508919
• 1171026-99-5
• VU0643574-1
• 2-(4-fluorophenyl)-N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]acetamide
• F5460-0283
• 2-(4-fluorophenyl)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide
• 2-(4-fluorophenyl)-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]acetamide

• Inchi： 1S/C20H17FN4O2S/c1-12-9-18(23-19(26)10-13-3-5-14(21)6-4-13)25(24-12)20-22-16-8-7-15(27-2)11-17(16)28-20/h3-9,11H,10H2,1-2H3,(H,23,26)
• InChI Key： CUDRONORIFRWMX-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1C(=CC(C)=N1)NC(CC1C=CC(=CC=1)F)=O)OC

Computed Properties

• Exact Mass: 396.10562513g/mol
• Monoisotopic Mass: 396.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.3Ų

Additional information on 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide

Professional Introduction to Compound with CAS No. 1171026-99-5 and Product Name: 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide

The compound in question, identified by the CAS number 1171026-99-5, is a sophisticated organic molecule with a complex structural framework. This compound, formally known as 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular architecture incorporates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry and drug discovery.

At the core of this compound's structure lies a pyrazole core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. The pyrazole ring in this compound is substituted with a methyl group at the 3-position and an acetamide moiety at the 5-position, enhancing its potential for interaction with biological targets. Additionally, the presence of a benzothiazole ring system at the N1 position introduces further complexity and functionality, which is often exploited to modulate biological activity.

The 4-fluorophenyl group attached to the pyrazole ring is another critical feature of this compound. Fluoro substitution in aromatic rings is a common strategy in drug design due to its ability to influence metabolic stability, binding affinity, and overall pharmacokinetic properties. The fluorine atom can engage in specific interactions with biological targets, thereby enhancing the compound's efficacy and selectivity.

Moreover, the 6-methoxy-1,3-benzothiazol-2-yl moiety adds another layer of complexity to the molecule. This benzothiazole derivative is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group at the 6-position further modulates the electronic properties of the benzothiazole ring, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of this compound with biological systems. These studies suggest that the 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary computational studies indicate that this compound could interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

In vitro studies have also been conducted to evaluate the biological activity of this compound. These experiments have shown promising results regarding its potential as an inhibitor of certain enzymes relevant to neurological disorders. The combination of structural features such as the pyrazole core, fluoro-substituted phenyl ring, and benzothiazole moiety appears to contribute to its observed activity. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective modifications. Researchers have leveraged advanced synthetic techniques such as cross-coupling reactions and palladium catalysis to construct the complex framework of this molecule. The successful synthesis not only demonstrates the synthetic prowess of the research team but also opens up avenues for further structural optimization.

One of the key challenges in pharmaceutical development is optimizing compounds for improved pharmacokinetic properties while maintaining or enhancing biological activity. The 2-(4-fluorophenyl)-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylacetamide has been designed with these considerations in mind. The presence of fluorine atoms can improve metabolic stability by resisting degradation by cytochrome P450 enzymes. Additionally, the structural features of this compound are expected to enhance solubility and bioavailability, crucial factors for successful drug candidates.

The potential applications of this compound are broad and span across multiple therapeutic areas. Initial studies suggest that it may have utility in treating neurological disorders due to its interaction with receptors and enzymes involved in neurotransmission. Furthermore, its structural similarity to known bioactive molecules positions it as a candidate for developing treatments against inflammatory diseases and cancer.

As research continues to unfold new frontiers in medicinal chemistry, compounds like 1171026-99-5 will play a pivotal role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. The integration of cutting-edge computational methods with traditional experimental approaches will be essential in unlocking the full potential of such molecules.

In conclusion, the compound identified by CAS number 1171026-99-5 represents a significant advancement in pharmaceutical chemistry. Its complex structure incorporates multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery. With ongoing research focused on elucidating its biological activity and optimizing its pharmacokinetic properties, this molecule holds great promise for contributing to future therapeutic interventions across various disease areas.